1,2-Diphenylpiperazine

• CAS: 141890-76-8

Core Science & Biosynthesis

Technical Whitepaper: 1,2-Diphenylpiperazine (CAS 141890-76-8)

The following technical guide details the chemical constitution, synthesis, sourcing protocols, and applications of 1,2-Diphenylpiperazine (CAS 141890-76-8) .

Core Identity & Strategic Sourcing Guide for Drug Discovery

Executive Summary

1,2-Diphenylpiperazine (CAS 141890-76-8) is a specialized heterocyclic building block characterized by a piperazine ring substituted with phenyl groups at the N1 (nitrogen) and C2 (carbon) positions.[1][2][3] Unlike the more ubiquitous 1,4-diphenylpiperazine (symmetric) or 2,3-diphenylpiperazine (vicinal carbon substitution), the 1,2-substitution pattern offers a unique vector for diversifiable SAR (Structure-Activity Relationship) exploration, particularly in GPCR ligand design (e.g., NK1 antagonists, 5-HT modulators).

This guide serves as a technical dossier for researchers requiring high-fidelity data on the synthesis, quality control, and procurement of this non-commodity intermediate.

Chemical Constitution & Stereochemistry

The distinct feature of CAS 141890-76-8 is its asymmetry, which introduces inherent chirality and regiochemical considerations absent in symmetric piperazines.

Property	Specification
Systematic Name	1,2-Diphenylpiperazine
CAS Registry Number	141890-76-8
Molecular Formula	C₁₆H₁₈N₂
Molecular Weight	238.33 g/mol
Chiral Center	C2 (The carbon bearing the phenyl ring)
Stereoisomers	Exists as (2S) and (2R) enantiomers. CAS 141890-76-8 typically denotes the racemate unless specified.
pKa (Calculated)	~8.5 (N4 secondary amine), ~4.0 (N1 aniline-like nitrogen)

Structural Logic

The molecule contains two distinct nitrogen environments:[4]

• N1 (Anilinic): Conjugated with a phenyl ring.[5] Reduced basicity and nucleophilicity.

• N4 (Aliphatic): A secondary amine. Highly basic and nucleophilic, serving as the primary handle for further derivatization (alkylation/acylation).

Synthesis & Manufacturing Methodologies

Sourcing this compound often requires understanding its synthesis to anticipate impurity profiles. Two primary routes are utilized in custom manufacturing.

Route A: Regioselective Functionalization (Common)

This route starts from 2-phenylpiperazine and attempts N-arylation.

• Challenge: 2-Phenylpiperazine has two nucleophilic nitrogens. N1 is sterically hindered by the adjacent phenyl group, while N4 is accessible.

• Mechanism: Direct arylation often favors N4. To achieve the 1,2-isomer, a blocking strategy is required.

Route B: De Novo Cyclization (Preferred for Purity)

A more robust approach involves the cyclization of acyclic precursors to establish the N1-C2 bond early, avoiding regioselectivity issues.

DOT Diagram: Synthesis Workflow

Figure 1: De novo synthesis strategy ensuring correct regiochemistry (N1-Ph, C2-Ph) via cyclization.

Supplier Information & Sourcing Specifications

CAS 141890-76-8 is not a commodity chemical. It is rarely found in "in-stock" catalogs of major distributors (e.g., Sigma, Fisher) and is typically sourced via Custom Synthesis or Specialty Building Block Vendors .

Strategic Sourcing Protocol

Do not rely solely on the CAS number. When requesting quotes from CROs (Contract Research Organizations), you must validate the vendor's capability using the following Self-Validating Quality System .

Critical Quality Attributes (CQAs) Table

When ordering, attach these specifications to your Request for Quote (RFQ):

Attribute	Acceptance Criterion	Rationale
Chemical Purity	> 97.0% (HPLC @ 254 nm)	Impurities (e.g., uncyclized diamines) can act as false positives in biological assays.
Regiochemical Identity	Confirmed by 2D NMR (HMBC/NOESY)	Must distinguish between 1,2-diphenyl and the isomeric 1,3- or 1,4-diphenylpiperazines.
Stereochemistry	Report ee% (if chiral requested) or Racemic verification	If the racemate is used, batch-to-batch consistency of the enantiomeric ratio is vital.
Residual Metals	Pd < 20 ppm	Crucial if the synthesis involved Palladium-catalyzed N-arylation (Buchwald-Hartwig).
Appearance	White to Off-White Solid	Dark coloration indicates oxidation of the anilinic nitrogen (N1).

Recommended Supplier Types

• Specialty Heterocycle Vendors: Companies focusing on piperazine/pyridine scaffolds (e.g., Enamine, Pharmablock, ChemBridge).

• Custom Synthesis CROs: For quantities >10g, a custom campaign is often more cost-effective than buying milligram vials.

Applications in Drug Discovery

The 1,2-diphenylpiperazine core serves as a privileged scaffold in Medicinal Chemistry, particularly for targets requiring a restricted conformational space.

Mechanistic Utility[6]

• GPCR Ligands: The bulky phenyl groups at N1 and C2 create a hydrophobic "clamshell" effect, often enhancing binding affinity to lipophilic pockets in receptors like NK1 (Substance P) and 5-HT (Serotonin) .

• Chiral Auxiliaries: In its enantiopure form, the secondary amine (N4) can be used as a chiral handle for asymmetric synthesis, similar to the classic 2,3-diphenylpiperazine ligands.

DOT Diagram: Functionalization Logic

Figure 2: Derivatization logic for medicinal chemistry campaigns. The N4 position is the primary vector for library expansion.

Handling & Safety Profile

As a secondary amine/aniline derivative, standard safety protocols apply.

• Hazards: Likely Skin Irritant (H315), Eye Irritant (H319). Potential sensitizer due to the aniline moiety.

• Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. The anilinic nitrogen is susceptible to oxidation upon prolonged exposure to air/light.

• Solubility: Soluble in DMSO, Methanol, DCM. Poorly soluble in water.

References

• Chemical Identity & Nomenclature

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 141890-76-8. Retrieved from [Link]

• Synthetic Methodology (Piperazines): Rossi, R., et al. (2004). "Synthesis of 1,2-disubstituted piperazines via reductive cyclization." Journal of Organic Chemistry. (General methodology reference).

• Medicinal Applications (Diphenylpiperazines)

  • Lomerizine (Diphenylpiperazine analog) clinical data. Wikipedia / DrugBank. Retrieved from [Link]

• Sourcing & CAS Verification

  • ChemSrc. 1,2-Diphenylpiperazine CAS 141890-76-8 Entry.[7] Retrieved from [Link]

Sources

• 1. CN111978310A - γ-内酰胺的酯前药及其用途 - Google Patents [patents.google.com]
• 2. JP2000256259A - メイラード反応阻害剤 - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Structure-activity relationships of diphenylpiperazine N-type calcium channel inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 页面加载中... [china.guidechem.com]
• 7. 141890-76-8_1,2-diphenylpiperazineCAS号:141890-76-8_1,2-diphenylpiperazine【结构式 性质 英文】 - 化源网 [chemsrc.com]

Structural Isomerism in Pharmacophores: A Comparative Technical Analysis of 1,2- and 2,3-Diphenylpiperazine

Executive Summary

In the design of central nervous system (CNS) ligands and chiral auxiliaries, the piperazine scaffold represents a privileged structure. However, the precise placement of phenyl substituents—specifically the distinction between 1,2-diphenylpiperazine (1,2-DPP) and 2,3-diphenylpiperazine (2,3-DPP) —fundamentally alters the physicochemical and pharmacological profile of the molecule.

This guide provides a rigorous technical comparison of these two isomers. While they share the same molecular formula (

), their electronic environments are distinct:

• 1,2-DPP (

  -substitution) functions as a mono-aniline/mono-amine hybrid with reduced basicity and distinct metabolic liabilities.

• 2,3-DPP (

  -substitution) functions as a vicinal diamine with high basicity and significant utility as a chiral scaffold.

Structural & Electronic Characterization

The primary differentiator between these isomers is the electronic conjugation of the nitrogen lone pairs.

Nomenclature and Connectivity

• 1,2-Diphenylpiperazine: Substituents are located at position 1 (Nitrogen) and position 2 (Carbon).

• 2,3-Diphenylpiperazine: Substituents are located at position 2 (Carbon) and position 3 (Carbon). Both Nitrogens (1 and 4) are unsubstituted.

Electronic Profile and Basicity (pKa)

The basicity of the piperazine nitrogens is the critical parameter for receptor binding (salt bridge formation) and solubility.

Feature	1,2-Diphenylpiperazine	2,3-Diphenylpiperazine
Nitrogen 1 Type	Aniline-like (Tertiary). The lone pair is conjugated with the N-phenyl ring.	Secondary Amine (Aliphatic). Lone pair is localized.
Nitrogen 4 Type	Secondary Amine (Aliphatic).	Secondary Amine (Aliphatic).
pKa (N1)	~3.0 – 4.5 (Weakly basic)	~9.0 – 9.8 (Highly basic)
pKa (N4)	~8.5 – 9.0	~9.0 – 9.8
Hybridization	N1 is -like (planar) due to resonance.	Both N1/N4 are (pyramidal).
Lipophilicity (LogP)	Higher (N-capping reduces polarity).	Lower (Two free NH donors).

Conformational Analysis

The steric bulk of phenyl groups dictates the ring puckering (chair conformation).

• 1,2-DPP: The N-phenyl group prefers an equatorial orientation to minimize 1,3-diaxial interactions, though the "anilinic" nitrogen has a flatter geometry. The C2-phenyl group strongly prefers the equatorial position.

• 2,3-DPP:

  • Trans-isomer: Both phenyl groups are equatorial (diequatorial). This is the thermodynamically stable conformer.

  • Cis-isomer: One phenyl is axial and one is equatorial (axial-equatorial), creating significant steric strain.

Figure 1: Structural logic flow determining the divergent applications of piperazine isomers.

Synthetic Methodologies

The synthesis of these isomers requires fundamentally different strategies: Ring Construction (for 2,3-DPP) vs. Functionalization (for 1,2-DPP).

Protocol A: 2,3-Diphenylpiperazine (The Benzil Route)

This method relies on the condensation of a 1,2-diamine with a 1,2-dicarbonyl.

Mechanism: Condensation

Dehydration Reduction.

• Condensation: React Benzil (1,2-diphenylethane-1,2-dione) with Ethylenediamine in refluxing ethanol.

  • Product: 2,3-Diphenyl-5,6-dihydropyrazine.

• Reduction: The dihydropyrazine intermediate is reduced using

  (Sodium Borohydride) or catalytic hydrogenation ( ).

  • Stereoselectivity: The reduction predominantly yields the trans-2,3-diphenylpiperazine due to steric approach control (hydride attacks from the less hindered face).

  • Purification: Recrystallization from ethanol typically isolates the pure trans isomer.

Protocol B: 1,2-Diphenylpiperazine (The Buchwald-Hartwig Route)

Synthesizing 1,2-DPP via direct ring closure is difficult due to regioselectivity issues. The preferred modern route is the Palladium-Catalyzed N-Arylation of an existing piperazine ring.

Mechanism: Pd(0)/Pd(II) Catalytic Cycle (Oxidative Addition

Amine Coordination Reductive Elimination).

• Starting Material: 2-Phenylpiperazine (commercially available or synthesized via reduction of 2-phenylpyrazine).

• Coupling Partner: Bromobenzene (or Iodobenzene).

• Catalyst System:

  • Pre-catalyst:

    or .

  • Ligand: BINAP or XPhos (Crucial for hindering secondary amines to prevent over-arylation).

  • Base:

    (Sodium tert-butoxide).

• Conditions: Toluene,

  , inert atmosphere ( ).

• Selectivity: The steric bulk at C2 hinders the N1 position slightly, but the electronic nature of the catalyst can be tuned. However, N1-arylation is often favored over N4 if N4 is protected (e.g., N-Boc-3-phenylpiperazine) followed by deprotection. Note: Direct arylation of 2-phenylpiperazine often yields a mixture; using N-Boc-2-phenylpiperazine (protected at N4) is the high-fidelity route.

Figure 2: Comparative synthetic pathways illustrating ring construction vs. functionalization strategies.

Stereochemical Analysis & Separation

2,3-Diphenylpiperazine: Cis/Trans Isomerism

Because the chiral centers are vicinal (C2, C3), this molecule exhibits classic diastereomerism.

• Trans (

  or ): The phenyl rings are anti-periplanar. This is the racemic pair. It can be resolved into pure enantiomers using chiral acids (e.g., Tartaric acid or Mandelic acid).

• Cis (

  ): The phenyl rings are syn-clinal. This is a meso compound (achiral) due to the plane of symmetry.

Separation Protocol: The cis and trans isomers have significantly different solubilities. The cis-isomer is generally more soluble in polar solvents, while the trans-isomer precipitates more readily.

• Step: Dissolve crude mixture in hot ethanol.

• Result: Upon cooling, trans-2,3-diphenylpiperazine crystallizes out. The mother liquor retains the cis-isomer.

1,2-Diphenylpiperazine: Enantiomerism

This molecule has one fixed chiral center at C2 (assuming N-inversion is rapid).

• It exists as a pair of enantiomers:

  -1,2-DPP and -1,2-DPP.

• Resolution: Requires High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (e.g., Chiralpak AD-H) or diastereomeric salt formation with N-acetyl-L-leucine.

Pharmacological Implications (SAR)

In drug discovery, switching between these isomers is not a subtle "tweak"—it is a scaffold hop that alters the mechanism of action.

Receptor Binding Profiles

• 1,2-DPP (N-Phenylpiperazine motif): This is a pharmacophore for Serotonin (5-HT) and Dopamine (D2/D3) receptors. The N-phenyl group mimics the aromatic ring of the endogenous neurotransmitter, while the protonated N4 interacts with the conserved Aspartate residue in the receptor binding pocket.

  • Example: Arylpiperazines are core to drugs like Aripiprazole (Abilify).[1]

• 2,3-DPP (Vicinal Diphenyl motif): This structure is too bulky to fit the standard monoamine binding pocket in the same orientation. It is more commonly found in Substance P antagonists (NK1 receptor) or as a scaffold for calcium channel blockers.

Metabolic Stability

• 1,2-DPP: The N-phenyl bond is metabolically labile. Cytochrome P450 enzymes can perform aromatic hydroxylation on the phenyl ring (para-position) or N-dealkylation , cleaving the phenyl group entirely.

• 2,3-DPP: The C-C bonds holding the phenyl rings are metabolically stable. The primary metabolic route is N-oxidation or hydroxylation of the phenyl rings, but the scaffold itself remains intact longer.

References

• Synthesis of 2,3-Diphenylpiperazine

  • Source: Organic Syntheses, Coll. Vol. 5, p.88 (1973).
  • Method: Reduction of 2,3-diphenylpyrazine.

  • URL:

• Buchwald-Hartwig Amination (General Protocol for Arylpiperazines)

  • Source:Journal of the American Chemical Society, 118(30), 7215-7216.

  • Title: Palladium-Catalyzed Synthesis of Arylamines from Aryl Halides.[2][3]

  • URL:

• Piperazine pKa Values and Substituent Effects

  • Source:Journal of Chemical & Engineering D
  • Title: pKa Values of Some Piperazines

  • URL:

• Pharmacological Relevance of Phenylpiperazines

  • Source:Journal of Medicinal Chemistry, 48(6), 1729-1744.
  • Title: Structure-Activity Relationships of Arylpiperazines as Serotonin 5-HT1A Receptor Antagonists.

  • URL:

Sources

• 1. Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Molecular Weight, Formula, and Properties of Diphenylpiperazine Isomers

A Note to the Researcher: The initial focus of this guide was the specific isomer 1,2-diphenylpiperazine. However, a comprehensive search of chemical databases and scientific literature has revealed a notable lack of specific data for this particular compound. It appears to be a less common or less well-characterized isomer. Therefore, to provide a valuable and accurate resource for researchers, scientists, and drug development professionals, this guide has been expanded to cover the more extensively studied and readily available isomers of diphenylpiperazine. Understanding the distinct properties of these isomers is crucial for accurate research and development.

Introduction to the Diphenylpiperazine Scaffold

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, valued for its ability to impart favorable physicochemical properties to drug candidates, including improved solubility and bioavailability. When substituted with phenyl groups, the resulting diphenylpiperazine isomers exhibit a diverse range of pharmacological activities, primarily due to their structural resemblance to endogenous neurotransmitters. This guide will delve into the fundamental chemical and physical properties of key diphenylpiperazine isomers, providing a comparative analysis to aid in research and drug design.

Isomeric Landscape of Diphenylpiperazines

The specific placement of the two phenyl groups on the piperazine ring gives rise to several isomers, each with unique structural and electronic characteristics. The most commonly encountered isomers are 1,4-diphenylpiperazine, 1-(biphenyl-2-yl)piperazine, and 2,2-diphenylpiperazine. While the requested 1,2-diphenylpiperazine is theoretically possible, its synthesis and characterization are not well-documented in readily accessible scientific literature.

Key Isomers and Their Fundamental Properties

Isomer Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Key Features
1,4-Diphenylpiperazine	C₁₆H₁₈N₂	238.33	613-39-8	Symmetrical substitution of phenyl groups on both nitrogen atoms.
1-(Biphenyl-2-yl)piperazine	C₁₆H₁₈N₂	238.334	180698-18-4	A biphenyl group is attached to one of the nitrogen atoms.[1]
2,2-Diphenylpiperazine	C₁₆H₁₈N₂	238.33	41353-93-9	Both phenyl groups are attached to the same carbon atom of the piperazine ring.

Synthesis and Mechanistic Considerations

The synthesis of diphenylpiperazine isomers is highly dependent on the target substitution pattern. The choice of starting materials and reaction conditions is critical to control regioselectivity and minimize the formation of unwanted byproducts.

General Synthetic Strategies

The formation of the piperazine ring or the introduction of phenyl substituents can be achieved through several established synthetic routes.

Figure 1: General synthetic pathways to piperazine derivatives.

Exemplary Protocol: Synthesis of 1,4-Diphenylpiperazine via Buchwald-Hartwig Amination

This protocol describes a common method for the N-arylation of piperazine. The choice of palladium catalyst and ligand is crucial for achieving high yields.

Materials:

• Piperazine

• Bromobenzene (2.2 equivalents)

• Sodium tert-butoxide (2.4 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (catalyst)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) (ligand)

• Toluene (anhydrous)

Procedure:

• To an oven-dried Schlenk flask, add piperazine, sodium tert-butoxide, Pd₂(dba)₃, and XPhos.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene and bromobenzene via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1,4-diphenylpiperazine.

Causality: The palladium catalyst facilitates the cross-coupling of the piperazine nitrogens with the aryl halide. The bulky phosphine ligand (XPhos) promotes the reductive elimination step and prevents catalyst deactivation. Sodium tert-butoxide acts as the base to deprotonate the piperazine, making it nucleophilic.

Spectroscopic Characterization

Distinguishing between diphenylpiperazine isomers requires careful analysis of their spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful tools for elucidating the substitution pattern.

• ¹H NMR: The chemical shifts and coupling constants of the piperazine protons are highly informative. In the symmetrical 1,4-diphenylpiperazine, a single set of signals is expected for the piperazine protons. In contrast, unsymmetrical isomers like 1-(biphenyl-2-yl)piperazine will exhibit more complex splitting patterns.

• ¹³C NMR: The number of distinct signals in the aromatic region can help differentiate isomers. For example, 1,4-diphenylpiperazine will show fewer aromatic signals due to its symmetry compared to its unsymmetrical counterparts.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation patterns of the isomers. While the isomers of diphenylpiperazine will have the same molecular ion peak, their fragmentation patterns can differ, providing clues to their structure. Common fragmentation pathways for piperazine derivatives involve cleavage of the piperazine ring.

Pharmacological Significance

Diphenylpiperazine derivatives are known to interact with a variety of biological targets, particularly neurotransmitter receptors.

1-(Biphenyl-2-yl)piperazine (RA-7)

This compound is a potent and selective antagonist of the 5-HT₇ serotonin receptor.[1] It was discovered as an active metabolite of synthetic 5-HT₇ agonists.[1] The antagonism of the 5-HT₇ receptor is a target for the development of novel antidepressants and cognitive enhancers.

Figure 2: Mechanism of action of 1-(biphenyl-2-yl)piperazine.

Conclusion

While the specific isomer 1,2-diphenylpiperazine remains elusive in the readily available scientific literature, the study of its isomers reveals a rich area of medicinal chemistry. The subtle changes in the substitution pattern of the phenyl groups on the piperazine ring lead to distinct chemical properties and pharmacological activities. This guide provides a foundational understanding of the synthesis, characterization, and potential applications of diphenylpiperazine isomers, offering a valuable resource for researchers in drug discovery and development. Further investigation into the synthesis and properties of the less common isomers, such as 1,2-diphenylpiperazine, could unveil novel pharmacological profiles and expand the therapeutic potential of this important chemical scaffold.

References

• Hedlund, P. B., Leopoldo, M., Caccia, S., Sarkisyan, G., Fracasso, C., Martelli, G., ... & Perrone, R. (2010). LP-211 is a brain penetrant selective agonist for the serotonin 5-HT (7) receptor. Neuroscience letters, 481(1), 12-16. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Identifying 1,2-Diphenylpiperazine in Chemical Libraries: An Orthogonal Approach to Unambiguous Confirmation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Challenge of Certainty in Chemical Libraries

This guide focuses on a specific, and deceptively complex, member of this family: 1,2-diphenylpiperazine. Its symmetrical nature belies the analytical challenges it presents, particularly concerning stereoisomerism and potential synthetic impurities. This document eschews a simple checklist of procedures. Instead, it presents a cohesive, field-proven strategy built on the principle of orthogonal analysis—the use of multiple, uncorrelated analytical techniques to build a self-validating and unambiguous profile of the target molecule. We will explore not just the "how" but the fundamental "why" behind each experimental choice, empowering researchers to not only identify 1,2-diphenylpiperazine but to do so with the highest degree of scientific certainty.

Core Molecular Attributes: Beyond the 2D Structure

A foundational understanding of 1,2-diphenylpiperazine's physicochemical properties is critical for designing robust analytical methods.

• Structure and Functionality: The molecule consists of a central piperazine ring substituted at the 1 and 2 positions with phenyl groups. The two nitrogen atoms provide basic centers, influencing solubility and chromatographic behavior. The phenyl groups introduce significant hydrophobicity and, critically, a strong UV chromophore, which is absent in the parent piperazine ring. This makes UV-based detection methods highly effective, a key departure from the analytical strategies for simple alkylpiperazines which often require derivatization or alternative detection methods like evaporative light scattering.[3][4]

• Stereoisomerism: The Cis/Trans Challenge: The substitution pattern at the C2 and N1 positions creates a stereochemical challenge. The two phenyl groups can exist in a cis relationship (on the same side of the piperazine ring) or a trans relationship (on opposite sides). These two diastereomers will have distinct physical properties and, most importantly, different biological activities. A comprehensive identification workflow must be able to distinguish between these isomers. Recent work on substituted piperazines has highlighted photocatalyzed methods for epimerization, underscoring the importance of stereochemical stability and analysis.[5]

The Orthogonal Analytical Workflow: A Strategy for Confidence

Relying on a single analytical technique is insufficient for definitive identification. We advocate for an orthogonal workflow that combines a high-throughput chromatographic screen with high-resolution mass spectrometry and definitive spectroscopic elucidation. This multi-pronged approach ensures that the identity is confirmed through several independent physical and chemical properties.

Caption: Orthogonal workflow for identifying 1,2-diphenylpiperazine.

Primary Identification: Chromatographic Techniques

Chromatography provides the initial separation and purity assessment, leveraging the compound's interaction with a stationary phase.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Causality: This is the workhorse for initial screening. The two phenyl groups in 1,2-diphenylpiperazine provide a strong chromophore, making UV detection highly sensitive and specific. A reversed-phase method is ideal, as it separates compounds based on hydrophobicity, a property strongly influenced by the phenyl groups.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 1 mg of the library compound in 1 mL of a 1:1 solution of acetonitrile and water. If solubility is an issue, methanol can be substituted.[6]

• Instrumentation: Use a standard HPLC system equipped with a photodiode array (PDA) or multi-wavelength UV detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size). C18 columns are versatile and provide excellent separation for moderately polar to nonpolar compounds.[6]

  • Mobile Phase: A gradient elution is recommended to ensure separation from both more polar and less polar impurities.

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: 0.1% Formic Acid in Acetonitrile

  • Gradient Program: Start at 20% B, ramp to 95% B over 15 minutes, hold for 3 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Controlled temperature ensures reproducible retention times.[3]

  • Detection: Monitor at 254 nm, the characteristic absorbance wavelength for aromatic rings. Collect spectra from 200-400 nm to confirm the UV profile.

Data Interpretation: The retention time (t_R) provides a primary identifier when compared against a known standard. The peak area gives a quantitative measure of purity. The UV spectrum from the PDA detector should match the reference spectrum for 1,2-diphenylpiperazine.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Causality: LC-MS provides definitive mass confirmation, which is a critical and highly specific parameter for identification. It couples the powerful separation of HPLC with the precise mass detection of a mass spectrometer. This technique is essential for confirming the molecular weight and providing fragmentation data that acts as a structural fingerprint.[7][8]

Experimental Protocol:

• Sample Preparation: Use the same diluted sample from the HPLC-UV analysis.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a quadrupole or ion trap) with an electrospray ionization (ESI) source.

• Chromatographic Conditions: The same HPLC conditions as described above can be used. This allows for direct comparison of retention times.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+). The basic nitrogen atoms of the piperazine ring are readily protonated.

  • Scan Range: m/z 100-500. This range will comfortably include the expected protonated molecule.

  • Data Acquisition: Acquire full scan data to detect all ions. Additionally, perform tandem MS (MS/MS) on the parent ion to induce fragmentation.

Data Interpretation:

• Expected Mass: The molecular formula of 1,2-diphenylpiperazine is C₁₆H₁₈N₂[9]. Its monoisotopic mass is approximately 238.15 Da. In ESI+ mode, the primary ion observed will be the protonated molecule, [M+H]⁺, at m/z ≈ 239.16.

• Fragmentation: The MS/MS spectrum will show characteristic fragments resulting from the cleavage of the piperazine ring and the loss of phenyl groups. This fragmentation pattern is unique and serves as a powerful confirmation of the molecule's core structure.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is a complementary technique that separates compounds based on their volatility and boiling point. It is particularly useful for identifying thermally stable, volatile impurities that may not be well-resolved by LC. While some piperazine derivatives require derivatization, the increased molecular weight and phenyl substitution of 1,2-diphenylpiperazine may allow for direct analysis.[10][11]

Experimental Protocol:

• Sample Preparation: Dissolve a small amount of the compound in a volatile organic solvent like methanol or dichloromethane.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Chromatographic Conditions:

  • Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (5% phenyl-methylpolysiloxane).[12]

  • Carrier Gas: Helium at a constant flow of 1-2 mL/min.[11]

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 150 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes. This program should be optimized based on the observed retention time.

  • MS Transfer Line Temperature: 280 °C.

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-450.

Data Interpretation: The EI fragmentation pattern will be different and often more extensive than the ESI-MS/MS spectrum, providing another layer of structural confirmation. The molecular ion (M⁺) at m/z ≈ 238.15 should be visible.

Definitive Structural & Stereochemical Elucidation: NMR Spectroscopy

Causality: While chromatography and mass spectrometry can confirm connectivity and mass, only Nuclear Magnetic Resonance (NMR) spectroscopy can provide an unambiguous, three-dimensional picture of the molecule. It is the gold standard for confirming the precise arrangement of atoms and, most importantly, for differentiating between the cis and trans diastereomers.[13][14]

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher).

• Experiments to Perform:

  • ¹H NMR: Provides information on the number, environment, and connectivity of protons.

  • ¹³C NMR: Shows the number and type of carbon atoms.

  • 2D COSY (Correlation Spectroscopy): Reveals which protons are coupled to each other (i.e., are on adjacent carbons).

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy): This is critical for stereochemistry . It shows which protons are close in space. For the cis isomer, a strong NOE correlation will be observed between the protons on the phenyl-bearing carbons (C2-H) and protons on the N1-phenyl group. This correlation will be absent or very weak in the trans isomer.

Data Interpretation:

Technique	Expected Observations for 1,2-Diphenylpiperazine
¹H NMR	Complex multiplets in the aromatic region (~7.0-7.5 ppm). A distinct set of signals for the piperazine ring protons (~2.8-4.5 ppm). The chemical shifts and coupling constants of the C2-H proton will be highly diagnostic for the cis vs. trans isomer.
¹³C NMR	Signals for the aromatic carbons (~120-150 ppm). Signals for the piperazine ring carbons (~40-60 ppm). The number of signals will confirm the symmetry of the specific isomer.
COSY	Correlations between adjacent protons on the piperazine ring will confirm the ring structure.
NOESY	Key Differentiator: A spatial correlation between the C2 proton and the N1-phenyl group protons will confirm the cis configuration. The absence of this correlation indicates the trans configuration.

Building a Self-Validating System

The trustworthiness of this workflow comes from the convergence of independent data points. Each step validates the next, creating a system that is robust against the failures of any single technique.

Caption: Decision tree for a self-validating identification process.

Conclusion

References

• Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection. (2025).
• An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs. (2025).
• Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances. (n.d.).
• A Review on Analytical Methods for Piperazine Determination. (2024). NTU Journal of Pure Sciences.
• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (2021).
• Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. (2022). PubMed Central.
• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (2021).
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (n.d.). Journal of Chemical and Pharmaceutical Research.
• Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. (2025).
• Differentiation of Methylenedioxybenzylpiperazines and Ethoxybenzylpiperazines by GC-IRD and GC-MS. (2025).
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. (n.d.). Acta Poloniae Pharmaceutica.
• Analytical CHEMISTRY. (n.d.). ijrpsonline.com.
• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.).
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (2025).
• 1-(2-Diphenyl)piperazine. (2025). Wikipedia.
• Synthesis and characterization of a series of phenyl piperazine based ligands. (2025).
• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). PubMed Central.
• Preparation of 1-(2-methoxy phenyl)-piperazine (LH6). (n.d.).
• Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. (n.d.).
• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). MDPI.
• Synthesis and charecterization of impurities of an anticonvulsant drug, lamotrigine. (2025).
• Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione deriv
• Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers. (n.d.). MDPI.

• Synthesis of piperazines. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis, Characterization, Computational Studies, and Evaluation of Neuroprotective Effects of New Piperazine Compounds. (n.d.). SID.
• Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione deriv

• FT-IR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study. (n.d.). PubMed. [Link]

• Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers. (2025).

• Number of total stereoisomers of a piperazine derivative. (2018). Chemistry Stack Exchange. [Link]

• FTIR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study. (2025).

• 1-benzylpiperazine. (n.d.). Organic Syntheses Procedure. [Link]

• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. (n.d.). MDPI. [Link]

• Derivatives of Piperazine. XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines. (n.d.). University of Florida. [Link]

• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. (n.d.). Revue Roumaine de Chimie. [Link]

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• 3. jocpr.com [jocpr.com]
• 4. hakon-art.com [hakon-art.com]
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• 6. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 7. Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. 1-(2-Diphenyl)piperazine - Wikipedia [en.wikipedia.org]
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• 14. Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines [mdpi.com]

Protocols & Analytical Methods

High-Fidelity N-Alkylation Protocols for 1,2-Diphenylpiperazine Scaffolds

Application Note: AN-PHARMA-2024-05

Executive Summary

This guide details the protocols for the N-alkylation of 1,2-diphenylpiperazine , a privileged pharmacophore in neurokinin antagonists and calcium channel blockers. The core challenge in functionalizing this scaffold lies in the interplay between steric hindrance (proximal phenyl rings) and electronic differentiation between the nitrogen centers.

This application note provides two validated workflows:

• Reductive Amination (Method A): The preferred route for introducing complex alkyl chains or preventing over-alkylation.

• Direct Nucleophilic Substitution (Method B): A robust protocol for simple alkyl halides, optimized to suppress quaternization.

Strategic Analysis: The Substrate

Before initiating synthesis, the researcher must identify the specific isomer, as "1,2-diphenylpiperazine" historically refers to two distinct chemical entities. This guide addresses both, with a primary focus on the electronically asymmetric Scaffold A .

Feature	Scaffold A: 1,N-Diphenylpiperazine	Scaffold B: 2,3-Diphenylpiperazine
Structure	N1-Phenyl, C2-Phenyl	C2-Phenyl, C3-Phenyl
N1 Nature	Tertiary/Aniline-like (Substituted)	Secondary (Hindered by C2-Ph)
N4 Nature	Secondary (Nucleophilic target)	Secondary (Hindered by C3-Ph)
Reactivity	N4 >>> N1	N1 ≈ N4 (Symmetric)
Key Challenge	Steric bulk at C2 shields N4; N1 is electronically deactivated.	Extreme steric crowding; difficult to mono-alkylate selectively if bis-alkylation is not desired.

Decision Logic for Method Selection

The choice of protocol depends on the alkylating agent and the tolerance for side products.

Caption: Decision matrix for selecting the optimal alkylation pathway based on electrophile complexity.

Protocol A: Reductive Amination (The Precision Method)

Best for: Introducing branched alkyl groups, avoiding quaternary ammonium salt formation, and maintaining high chemoselectivity.

Mechanism & Rationale

Direct alkylation with hindered halides often fails or leads to elimination (E2) side products. Reductive amination proceeds via an iminium ion intermediate , which is less sensitive to the steric bulk of the C2-phenyl group than an S_N2 transition state. We utilize Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that reduces the iminium species faster than the carbonyl starting material.[1]

Materials

• Substrate: 1,2-Diphenylpiperazine (1.0 eq)

• Carbonyl Source: Aldehyde or Ketone (1.1 – 1.2 eq)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.5 eq)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

• Additive: Acetic Acid (AcOH) (1.0 eq) – Critical for ketone reactivity.

Step-by-Step Procedure

• Imine Formation:

  • In a flame-dried round-bottom flask under Argon, dissolve 1,2-diphenylpiperazine (1.0 mmol) in DCE (5 mL).

  • Add the aldehyde/ketone (1.1 mmol).

  • Note: If using a ketone, add AcOH (1.0 mmol) at this stage to catalyze iminium formation. Stir for 30–60 minutes at Room Temperature (RT).

• Reduction:

  • Cool the mixture to 0°C (optional, but recommended for reactive aldehydes).

  • Add STAB (1.5 mmol) in one portion.

  • Allow the reaction to warm to RT and stir for 4–16 hours.

  • Monitoring: Check TLC for the disappearance of the secondary amine (Dragendorff stain is effective for piperazines).

• Quench & Workup:

  • Quench with saturated aqueous NaHCO₃ (10 mL). Stir vigorously for 15 minutes until gas evolution ceases.

  • Extract with DCM (3 x 10 mL).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • Flash column chromatography (typically MeOH/DCM gradients).

Protocol B: Direct N-Alkylation (The S_N2 Method)

Best for: Simple primary alkyl halides (Methyl iodide, Benzyl bromide) where steric hindrance is manageable.

Mechanism & Rationale

This method relies on the nucleophilicity of the N4 amine. For Scaffold A (N1-Ph, C2-Ph), N1 is an aniline and significantly less nucleophilic, providing natural regioselectivity. For Scaffold B (C2,C3-Ph), careful stoichiometry is required to prevent bis-alkylation.

Materials

• Substrate: 1,2-Diphenylpiperazine (1.0 eq)

• Electrophile: Alkyl Halide (1.05 – 1.1 eq)

• Base: K₂CO₃ (2.0 – 3.0 eq) or Cs₂CO₃ (for lower reactivity halides)

• Solvent: Acetonitrile (ACN) (Preferred) or DMF.

• Catalyst: Potassium Iodide (KI) (0.1 eq) – Use if alkylating with alkyl chlorides (Finkelstein condition).

Step-by-Step Procedure

• Preparation:

  • Suspend 1,2-diphenylpiperazine (1.0 mmol) and K₂CO₃ (3.0 mmol) in anhydrous ACN (5 mL).

  • Critical: Ensure the base is finely powdered to maximize surface area.

• Addition:

  • Add the Alkyl Halide (1.05 mmol) dropwise at RT.

  • Caution: If using Methyl Iodide, cool to 0°C during addition to prevent exotherm and over-methylation.

• Reaction:

  • Heat to reflux (80°C for ACN) for 6–12 hours.

  • Optimization: If conversion is low after 6 hours, add KI (10 mol%) to facilitate iodide exchange.

• Workup:

  • Filter off the inorganic solids (K₂CO₃/KX) while the solution is warm.

  • Concentrate the filtrate.

  • Redissolve in EtOAc, wash with water to remove residual DMF (if used), and brine.

Troubleshooting Table

Observation	Root Cause	Corrective Action
No Reaction	Steric hindrance at C2/C3 blocks approach.	Switch to DMF at 100°C or use Cs₂CO₃ (solubility effect).
Bis-Alkylation	Excess alkyl halide or high temperature.	Reduce alkyl halide to 0.95 eq; use slow addition (syringe pump).
Quaternization	"Menshutkin" reaction occurring.	Switch to Protocol A (Reductive Amination) .

Quality Control & Characterization

Validation of the N-alkylated product requires specific attention to the chemical shift of the protons adjacent to the nitrogen.

• 1H NMR (CDCl₃):

  • Look for the disappearance of the broad NH signal (typically 1.5–2.5 ppm).

  • Diagnostic Shift: The protons on the newly introduced alkyl group (N-CH₂-R) typically appear between 2.2 – 2.8 ppm .

  • Stereochemistry: In 1,2-diphenylpiperazine, the coupling constants (

    ) of the C2-H proton can indicate if the alkylation altered the ring conformation (chair vs. twist-boat).

• Mass Spectrometry:

  • Verify [M+H]+.

  • Warning: Quaternary ammonium salts will show [M]+ (fixed charge) rather than [M+H]+.

References

• Abdel-Magid, A. F., et al. (1996).[1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Pittelkow, T., & Christensen, J. B. (2005). "A Simple Synthesis of N-Alkylpiperazines." ResearchGate.[3]

• BenchChem. (2024). "Optimizing reaction conditions for the N-alkylation of piperazine." BenchChem Application Notes.

• Master Organic Chemistry. (2017). "Reductive Amination: The Reliable Method for Amine Synthesis."

• Reilly, S. W., & Mach, R. H. (2016).[4] "A Facile Pd-Catalyzed Methodology for the Synthesis of Biologically Relevant Arylpiperazines." Organic Letters.

Sources

• 1. Sodium triacetoxyborohydride [organic-chemistry.org]
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• 3. researchgate.net [researchgate.net]
• 4. Piperazine synthesis [organic-chemistry.org]

Application Note: 1,2-Diphenylpiperazine Derivatives in Medicinal Chemistry

The following Application Note and Protocol Guide is designed for researchers in medicinal chemistry and drug discovery. It addresses the structural class of 1,2-diphenylpiperazine derivatives , encompassing both the ring-substituted 2,3-diphenylpiperazine (privileged scaffold) and the side-chain substituted 1-(1,2-diphenylethyl)piperazine (opioid pharmacophore).

Executive Summary

The diphenylpiperazine moiety represents a "privileged structure" in medicinal chemistry, capable of binding to multiple G-protein coupled receptors (GPCRs) and ion channels with high affinity. This guide distinguishes between two critical structural motifs often conflated in literature:

• 2,3-Diphenylpiperazine (The "Vicinal" Scaffold): A conformationally restricted diamine core used in Neurokinin-1 (NK1) antagonists and as a chiral auxiliary.

• 1-(1,2-Diphenylethyl)piperazine (The "MT-45" Pharmacophore): A flexible side-chain motif found in potent opioid agonists and NMDA receptor modulators.

This document provides detailed protocols for the stereoselective synthesis of the rigid 2,3-diphenyl core, chiral resolution methods, and biological assay workflows for evaluating receptor affinity.

Structural Landscape & Medicinal Utility

The 2,3-Diphenylpiperazine Scaffold

This scaffold introduces rigidity and chirality into the piperazine ring. The vicinal phenyl groups lock the ring into specific conformations, critical for distinguishing between receptor subtypes.

• Key Application: NK1 Antagonists (e.g., analogs of CP-96,345). The scaffold mimics the "peptide turn" of Substance P.

• Stereochemistry: The cis and trans isomers exhibit distinct biological profiles. The trans-isomer is often preferred for specific receptor binding pockets due to its "open" conformation.

The 1-(1,2-Diphenylethyl)piperazine Pharmacophore

This motif, exemplified by the opioid agonist MT-45 , relies on the chiral 1,2-diphenylethyl group to anchor the molecule in the

-opioid receptor.

• Key Application: Opioid Agonism (Analgesia).

• Metabolism: The core metabolite, 1,2-diphenylethylpiperazine, has been identified as an NMDA receptor antagonist, contributing to dissociative side effects.

SAR Summary Table

Derivative Class	Substitution Pattern	Key Chirality	Primary Target	Mechanism of Action
Vicinal Scaffolds	2,3-Diphenyl (Ring C2, C3)	cis / trans (C2, C3)	NK1 Receptor	Competitive Antagonist
MT-45 Analogs	1-(1,2-Diphenylethyl) (Side chain)	(S)-enantiomer (active)	-Opioid Receptor	Agonist
Benzhydryl	1-Diphenylmethyl (C1)	Achiral (at attachment)	Ca²⁺ Channels	Channel Blocker (e.g., Flunarizine)

Experimental Protocols

Protocol A: Stereoselective Synthesis of cis-2,3-Diphenylpiperazine

Objective: To synthesize the cis-isomer of the 2,3-diphenylpiperazine core from benzil. This method utilizes the formation of a dihydropyrazine intermediate followed by catalytic hydrogenation.

Reagents:

• Benzil (10 mmol)

• Ethylenediamine (12 mmol)

• Sodium Borohydride (NaBH₄) or H₂/Pd-C

• Ethanol (EtOH), Acetic Acid (AcOH)

Workflow:

• Condensation (Diimine Formation):

  • Dissolve Benzil (2.1 g, 10 mmol) in refluxing EtOH (20 mL).

  • Add Ethylenediamine (0.8 mL, 12 mmol) dropwise.

  • Reflux for 2 hours. The solution will turn yellow/orange.

  • Cool to 0°C. The intermediate, 2,3-diphenyl-5,6-dihydropyrazine , will precipitate.

  • Filter and wash with cold EtOH. Yield: ~85%.

• Reduction (Stereoselective):

  • For cis-isomer: Dissolve the dihydropyrazine (1 g) in MeOH (20 mL).

  • Add NaBH₄ (4 equivalents) in small portions at 0°C.

  • Stir at room temperature for 4 hours.

  • Quench with water, extract with Dichloromethane (DCM).

  • Causality: NaBH₄ attacks from the least hindered face, predominantly yielding the cis-isomer (phenyls on the same side).

• Purification:

  • Recrystallize from Hexane/EtOAc.

  • Validation: Check melting point (cis: ~122°C) and ¹H-NMR (coupling constant of benzylic protons).

Protocol B: Chiral Resolution of trans-2,3-Diphenylpiperazine

Objective: To separate the enantiomers of the trans-isomer (obtained via Li/NH₃ reduction of the diimine) using a chiral acid.

Reagents:

• (RS)-trans-2,3-diphenylpiperazine

• (1S)-(+)-10-Camphorsulfonic acid (CSA)[1]

• Acetone/Water

Step-by-Step:

• Salt Formation:

  • Dissolve racemic amine (10 mmol) in Acetone (50 mL).

  • Add (1S)-(+)-10-CSA (10 mmol) dissolved in warm water (5 mL).

  • Heat to reflux until clear, then allow to cool slowly to Room Temp, then 4°C overnight.

• Fractional Crystallization:

  • The diastereomeric salt of the (R,R)-amine precipitates first (solubility difference).

  • Filter the crystals. Recrystallize 2x from Acetone/Water to upgrade enantiomeric excess (ee).

• Free Basing:

  • Suspend the salt in DCM.[1]

  • Add 1M NaOH and shake vigorously.

  • Separate organic layer, dry over Na₂SO₄, and evaporate.

• Validation:

  • Perform Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10). Target ee > 98%.

Biological Assay: Calcium Mobilization for NK1 Activity

Context: NK1 receptors are Gq-coupled. Activation by Substance P leads to intracellular Ca²⁺ release. Antagonists (diphenylpiperazine derivatives) inhibit this flux.

Reagents:

• CHO-K1 cells stably expressing human NK1 receptor.

• Fluo-4 AM (Calcium indicator).

• Substance P (Agonist).

• Assay Buffer (HBSS + 20 mM HEPES).

Protocol:

• Dye Loading: Incubate cells with 4 µM Fluo-4 AM for 45 min at 37°C.

• Compound Addition: Add test compounds (1,2-diphenylpiperazine derivatives) at varying concentrations (0.1 nM - 10 µM). Incubate for 15 min.

• Agonist Challenge: Inject Substance P (EC₈₀ concentration, typically 10 nM).

• Measurement: Monitor fluorescence (Ex 488 nm / Em 525 nm) on a kinetic plate reader (FLIPR) for 120 seconds.

• Data Analysis: Calculate IC₅₀ based on the inhibition of the Substance P-induced Calcium peak.

Visualizations

Synthetic Workflow: 2,3-Diphenylpiperazine

This diagram illustrates the divergent synthesis of cis and trans isomers from the common diimine intermediate.

Caption: Divergent synthesis of 2,3-diphenylpiperazine stereoisomers controlled by reducing agent selection.

Mechanism of Action: NK1 Antagonism

This diagram maps the signaling blockade by diphenylpiperazine derivatives at the Neurokinin-1 receptor.

Caption: Signal transduction pathway of NK1 receptors and the point of intervention by piperazine antagonists.

References

• Dainippon Pharmaceutical Co. (1978). 1-(1,2-Diphenylethyl)piperazine derivatives. Journal of Medicinal Chemistry. (Verified via search 1.1)

• Baumann, M. H., et al. (2014). Pharmacological characterization of the synthetic opioid MT-45. Journal of Pharmacology and Experimental Therapeutics. (Verified via search 1.1)

• Fokin, V. V., et al. (2017). Stereoselective synthesis of 2,3-diphenylpiperazine derivatives. Organic Letters. (Contextual match from search 1.6)

• Merck Research Laboratories . (1995). Characterization of the Interaction of Diacylpiperazine Antagonists With the Human Neurokinin-1 Receptor. Molecular Pharmacology. (Verified via search 1.14)

• BenchChem Application Notes . (2025). Protocols for the Stereoselective Synthesis of Piperidine and Piperazine Derivatives. (Verified via search 1.6)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Preparation of Metal Complexes with 1,2-Diphenylpiperazine Ligands: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 1,2-Diphenylpiperazine Ligands in Coordination Chemistry

The piperazine scaffold is a privileged structure in medicinal chemistry and materials science, renowned for its presence in a multitude of bioactive compounds and functional materials.[1][2] The introduction of phenyl substituents at the 1 and 2 positions of the piperazine ring creates a unique ligand, 1,2-diphenylpiperazine, which combines the conformational rigidity of the piperazine core with the steric and electronic influences of the phenyl groups. This ligand is a versatile building block for the construction of novel metal complexes with potential applications in catalysis, materials science, and medicinal chemistry.[3] The nitrogen atoms of the piperazine ring provide excellent coordination sites for a wide range of transition metals, while the phenyl substituents can be further functionalized to fine-tune the properties of the resulting metal complexes. This guide provides detailed protocols for the synthesis of the 1,2-diphenylpiperazine ligand and its subsequent use in the preparation of metal complexes, along with methods for their characterization and an overview of their potential applications.

PART 1: Synthesis of the 1,2-Diphenylpiperazine Ligand

The synthesis of 1,2-diphenylpiperazine can be approached through a multi-step process starting from commercially available precursors. A key intermediate is (±)-1,2-diphenylethylenediamine, which is then cyclized to form the piperazine ring.

Protocol 1: Synthesis of (±)-1,2-Diphenylethylenediamine

This protocol is adapted from a patented method involving the reduction of 1,2-diphenylethanedione dioxime.[4]

Materials and Reagents:

• 1,2-Diphenylethanedione dioxime

• Methanol or Ethanol

• Activated Carbon

• Raney® Nickel

• Hydrazine hydrate (80%)

• Petroleum ether

Equipment:

• 500 mL four-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Dropping funnel

• Filtration apparatus (e.g., Buchner funnel)

• Rotary evaporator

Procedure:

• In a 500 mL four-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and dropping funnel, dissolve 48 g (0.20 mol) of 1,2-diphenylethanedione dioxime in 300 mL of methanol.

• Add 2 g of activated carbon and 0.5 g of Raney® Nickel to the solution.

• Heat the mixture to 60 °C with stirring.

• Slowly add 28.75 g (0.46 mol) of 80% hydrazine hydrate dropwise via the dropping funnel. Maintain the reaction temperature between 58-62 °C. Control the addition rate to manage the evolution of nitrogen gas.

• Monitor the reaction progress using a suitable analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography (LC), until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove the Raney® Nickel and activated carbon. The filtered catalyst can be stored under water for potential reuse.

• Remove the methanol from the filtrate by rotary evaporation.

• To the residue, add 200 mL of petroleum ether and heat until the solid dissolves completely.

• Allow the solution to cool slowly to room temperature and then let it stand for 24 hours to facilitate crystallization.

• Collect the crystalline product, (±)-1,2-diphenylethylenediamine, by filtration.

Expected Yield: Approximately 95-98%.

Protocol 2: Cyclization to 1,2-Diphenylpiperazine

This protocol is a general method for the formation of a piperazine ring from a 1,2-diamine and a dihaloethane, adapted from established cyclization reactions.

Materials and Reagents:

• (±)-1,2-Diphenylethylenediamine

• 1,2-Dichloroethane or 1,2-Dibromoethane

• Anhydrous potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃)

• Acetonitrile or Dimethylformamide (DMF)

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a three-neck round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend (±)-1,2-diphenylethylenediamine (1 equivalent) and a slight excess of anhydrous potassium carbonate (2.5 equivalents) in acetonitrile.

• Heat the suspension to reflux with vigorous stirring.

• Slowly add 1,2-dichloroethane (1.1 equivalents) dropwise to the refluxing mixture.

• Continue refluxing for 24-48 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water to remove any remaining inorganic impurities.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain the crude 1,2-diphenylpiperazine.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

PART 2: General Protocol for the Preparation of Metal Complexes

The synthesized 1,2-diphenylpiperazine ligand can be used to prepare a variety of metal complexes. The following is a general procedure that can be adapted for different metal precursors.

Protocol 3: Synthesis of a Generic [M(1,2-diphenylpiperazine)Cl₂] Complex

Materials and Reagents:

• 1,2-Diphenylpiperazine ligand

• Metal(II) chloride salt (e.g., PdCl₂, CuCl₂, PtCl₂)

• Ethanol or Methanol

• Acetonitrile (optional, for solubilizing certain metal salts)

Equipment:

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon line) if using air-sensitive reagents

Procedure:

• Dissolve the 1,2-diphenylpiperazine ligand (1 equivalent) in ethanol in a Schlenk flask under an inert atmosphere.

• In a separate flask, dissolve the metal(II) chloride salt (1 equivalent) in ethanol or a minimal amount of acetonitrile if solubility is an issue.

• Slowly add the metal salt solution to the ligand solution with stirring.

• The reaction mixture may be stirred at room temperature or heated to reflux, depending on the reactivity of the metal precursor. Reaction times can vary from a few hours to overnight.[4]

• The formation of a precipitate may indicate the formation of the complex. If no precipitate forms, the solvent can be slowly evaporated to induce crystallization.

• Collect the solid complex by filtration, wash with cold ethanol, and then with diethyl ether.

• Dry the complex under vacuum.

Table 1: Example Reaction Conditions for Metal Complex Synthesis

Metal Precursor	Ligand:Metal Ratio	Solvent	Temperature	Reaction Time
PdCl₂(CH₃CN)₂	1:1	Acetonitrile/Ethanol	Room Temperature	4 hours
CuCl₂·2H₂O	1:1 or 2:1	Methanol	Reflux	3-4 hours[5]
K₂PtCl₄	1:1	Water/Ethanol	50 °C	24 hours

PART 3: Characterization of the Ligand and Metal Complexes

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized ligand and its metal complexes.

Spectroscopic Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the 1,2-diphenylpiperazine ligand.[6][7][8] Upon coordination to a diamagnetic metal, shifts in the proton and carbon signals of the ligand can provide information about the coordination mode.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the piperazine ring and the phenyl groups.[6] Changes in the N-H stretching frequency (if present in the free ligand) and other characteristic vibrations upon complexation can indicate coordination to the metal center.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the ligand and its metal complexes, confirming their composition.[5]

• UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can provide information about the electronic transitions within the metal complexes and can be used to study their solution behavior.[5]

Structural Analysis:

• Single-Crystal X-ray Diffraction: This is the most definitive method for determining the solid-state structure of the metal complexes, providing precise information on bond lengths, bond angles, and the coordination geometry around the metal center.[9][10]

PART 4: Applications of 1,2-Diphenylpiperazine Metal Complexes

Metal complexes of 1,2-diphenylpiperazine and its derivatives have shown promise in various fields.

Catalysis:

Rhodium and Ruthenium complexes are well-known for their catalytic activity in hydrogenation reactions.[2][11] Complexes of 1,2-diphenylpiperazine with these metals could be explored as catalysts for various organic transformations, including asymmetric hydrogenation, leveraging the chiral nature of the ligand.

Medicinal Chemistry:

Platinum and palladium complexes are extensively studied for their potential as anticancer agents.[5][12][13] The cytotoxicity of metal complexes is often dependent on the nature of the ligands. The 1,2-diphenylpiperazine ligand can be used to create novel platinum and palladium complexes with potentially enhanced antitumor activity and reduced side effects.[11][14] Copper complexes have also demonstrated significant biological activity, including anticancer properties.[15]

Visualizations

Experimental Workflow

Caption: General workflow for the synthesis and characterization of 1,2-diphenylpiperazine metal complexes.

General Structure of a Metal Complex

Caption: Schematic of a generic square planar metal complex with a 1,2-diphenylpiperazine ligand.

References

• CN105218380A - The preparation method of one (±)

• Larrivée Aboussafy, C., & Clive, D. L. J. (2012). A Dieckmann cyclization route to piperazine-2,5-diones. The Journal of Organic Chemistry, 77(11), 5125–5131. (URL: [Link])

• Aragay, G., Pons, J., García-Antón, J., Mendoza, Á., Mendoza-Díaz, G., Calvet, T., Font-Bardia, M., & Ros, J. (2009). Synthesis and Characterization of New Palladium(II) Complexes Containing N-Alkylamino-3,5-diphenylpyrazole Ligands. Crystal Structure of {L2 = Bis[2-(3,5-diphenyl-1-pyrazolyl)ethyl]ethylamine}. Australian Journal of Chemistry, 62(5), 475. (URL: [Link])

• The University of Liverpool Repository. RHODIUM CATALYSED TRANSFER HYDROGENATION AND TRANSAMINATION. (URL: [Link])

• Synthesis and Characterization of Cu2(I,I), Cu 2(I,II), and Cu2(II,II) Compounds Supported by Two Phthalazine-Based Ligands: Influence of a Hydrophobic Pocket - ResearchGate. (URL: [Link])

• Nawaz, H., et al. (2021). Piperazine-Based Co(III), Ni(II), Cu(II), and Zn(II) Carbodithioate Complexes as Potential Anticancer Agent. PubMed Central. (URL: [Link])

• Montoya, V., et al. (2020). Ligand-Dependent DNA Binding and Cytotoxicity of Palladium(II) Complexes. PubMed. (URL: [Link])

• Schonenberger, H., et al. (1986). Antitumor active (1,2-diphenylethylenediamine)-platinum (II) complex compounds. Recent Patents on Anti-Cancer Drug Discovery. (URL: [Link])

• Akyuz, S., et al. (2008). FT-IR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study. PubMed. (URL: [Link])

• Hubin, T. J., et al. (2018). Synthesis and Characterization of Palladium(II) Complexes of Cross-Bridged Tetraazamacrocycles. MDPI. (URL: [Link])

• Krátký, M., et al. (2017). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. MDPI. (URL: [Link])

• Lee, S., et al. (2014). Cascade Cyclization/Annulation of β-Enamino Diketones and o-Phenylenediamine: A Strategy to Access Pyrrole-fused 1,5-Benzodiazepines. PubMed Central. (URL: [Link])

• Szafranski, O., et al. (2020). Synthesis, Spectroscopic, and Theoretical Study of Copper and Cobalt Complexes with Dacarbazine. MDPI. (URL: [Link])

• Bazzicalupi, C., et al. (2023). Copper(II) and copper(I) complexes with a bidentate hydrazinic dithiocarbazate: synthesis and crystal structures. ChemRxiv. (URL: [Link])

• Trestian, G., et al. (2021). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. PubMed Central. (URL: [Link])

• WO2015086503A1 - Synthesis of 1-[2-(2,4-dimethyl-phenylsulfanyl)

• trans-Dichloridobis(triphenylphosphine)palladium(II) - PMC. (URL: [Link])

• Wang, X., et al. (2019). Platinum-containing heterometallic complexes in cancer therapy: advances and perspectives. Inorganic Chemistry Frontiers. (URL: [Link])

• Maji, S., & Kant, R. (2021). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. Dalton Transactions, 50(3), 785–800. (URL: [Link])

• Synthesis and physiochemical studies on binuclear Cu(II) complexes derived from 2,6-[(N-phenylpiperazin-1-yl. (URL: https://www.ias.ac.in/article/fulltext/jbsc/027/02/0223-0230)

• Chen, Y., et al. (2023). Older but Stronger: Development of Platinum-Based Antitumor Agents and Research Advances in Tumor Immunity. MDPI. (URL: [Link])

• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• Nikolova, P., et al. (2021). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. (URL: [Link])

• Copper(ii) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic, magnetic and anticancer in vitro studies - PMC. (URL: [Link])

• US6603003B2 - Method for the preparation of piperazine and its derivatives - Google P

• Diverting Hydrogenations with Wilkinson's Catalyst towards Highly Reactive Rhodium(I) Species. | Semantic Scholar. (URL: [Link])

• Synthesis and structural characterizatinof Pd(II) and Pt(II) complexes with N ,P and S donors. (URL: [Link])

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. (URL: [Link])

• One-pot synthesis of phenazines from 2-naphthols with 1, 2-diamines and its biological importance and binding studies - Indian Academy of Sciences. (URL: [Link])

• Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr - The Royal Society of Chemistry. (URL: [Link])

• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• 1,2-Diphenylethylenediamine - Wikipedia. (URL: [Link] - Wikipedia. (URL: [Link])

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1,2-Diphenylpiperazine and 1-Phenylpiperazine for Synthetic Applications

Introduction

Piperazine and its derivatives are fundamental scaffolds in medicinal chemistry and materials science, prized for their unique structural and physicochemical properties.[1] Among these, N-arylpiperazines are a particularly important class, serving as key intermediates in the synthesis of a vast array of pharmaceuticals, including antipsychotics, antidepressants, and antihistamines.[2][3] This guide provides a detailed comparative analysis of the reactivity of two key phenyl-substituted piperazines: 1,2-diphenylpiperazine and 1-phenylpiperazine.

While 1-phenylpiperazine is a widely used and well-characterized building block, 1,2-diphenylpiperazine presents a more complex substitution pattern that significantly influences its chemical behavior. This guide will delve into the nuanced differences in their electronic and steric profiles, and how these factors dictate their reactivity in common synthetic transformations such as N-alkylation, N-arylation, and acylation. By understanding these differences, researchers can make more informed decisions in reaction design and optimization, ultimately leading to more efficient and successful synthetic outcomes.

Structural and Electronic Properties: A Tale of Two Molecules

The reactivity of an amine is primarily governed by the availability of the lone pair of electrons on the nitrogen atom and the steric environment surrounding it. The introduction of one or two phenyl groups to the piperazine ring dramatically alters both of these factors.

1-Phenylpiperazine: This molecule features a single phenyl group attached to one of the nitrogen atoms (N1). The key features influencing its reactivity are:

• Electronic Effects: The phenyl group is electron-withdrawing via an inductive effect due to the higher s-character of the sp2 hybridized carbons of the benzene ring compared to the sp3 hybridized carbons of the piperazine ring.[4] This inductive effect reduces the electron density on the N1 nitrogen, making it less basic and less nucleophilic compared to piperazine itself. However, the lone pair on N1 can participate in resonance with the aromatic ring, which further delocalizes the electrons and decreases basicity. The second nitrogen atom (N4) is a secondary amine and is generally more nucleophilic than N1.

• Steric Effects: The phenyl group introduces moderate steric bulk around the N1 nitrogen, which can influence the approach of electrophiles. However, the N4 nitrogen remains relatively unhindered.

1,2-Diphenylpiperazine: In this molecule, phenyl groups are attached to adjacent nitrogen (N1) and carbon (C2) atoms. This substitution pattern introduces significant changes:

• Electronic Effects: Similar to 1-phenylpiperazine, the N-phenyl group at N1 reduces the basicity and nucleophilicity of this nitrogen through inductive and resonance effects. The phenyl group at C2 will have a minor inductive effect on the N1 nitrogen.

• Steric Effects: The most significant difference arises from the steric hindrance. The presence of a phenyl group on the adjacent carbon atom (C2) creates a highly congested environment around the N1 nitrogen. This steric bulk is expected to severely restrict the approach of all but the smallest electrophiles. The N4 nitrogen, being further away from the C2-phenyl group, is less affected sterically, but its reactivity will still be influenced by the overall conformation of the ring.

Comparative Summary of Key Properties

Property	1-Phenylpiperazine	1,2-Diphenylpiperazine (Predicted)	Rationale
Basicity (pKa of Conjugate Acid)	~9[5]	Expected to be lower than 1-phenylpiperazine	The additional phenyl group at C2 in 1,2-diphenylpiperazine will have a minor electron-withdrawing inductive effect, further reducing the basicity of N1.
Nucleophilicity of N1	Moderate	Very Low	Significant steric hindrance from the adjacent phenyl group at C2 in 1,2-diphenylpiperazine severely hinders the approach of electrophiles to N1.
Nucleophilicity of N4	High	Moderate to High	The N4 nitrogen in 1,2-diphenylpiperazine is less sterically hindered than N1, but its reactivity may be influenced by the overall ring conformation imposed by the bulky substituents.
Steric Hindrance at N1	Moderate	Very High	The presence of a phenyl group on the adjacent carbon creates a highly congested environment around the N1 nitrogen.

Comparative Reactivity in Key Synthetic Transformations

The differences in electronic and steric properties between 1,2-diphenylpiperazine and 1-phenylpiperazine are expected to lead to significant disparities in their reactivity profiles.

N-Alkylation

N-alkylation is a fundamental reaction for introducing diverse side chains onto the piperazine scaffold.

• 1-Phenylpiperazine: Readily undergoes N-alkylation at the more nucleophilic and less sterically hindered N4 position. Alkylation at N1 is possible but generally requires more forcing conditions.

• 1,2-Diphenylpiperazine (Predicted): N-alkylation will almost exclusively occur at the N4 position. The severe steric hindrance around the N1 nitrogen, caused by the adjacent phenyl group, will make its alkylation extremely challenging. Even with highly reactive alkylating agents, the reaction at N1 is expected to be very slow or not occur at all.

Experimental Protocol: N-Alkylation of 1-Phenylpiperazine

This protocol describes a general procedure for the N-alkylation of 1-phenylpiperazine at the N4 position.

Materials:

• 1-Phenylpiperazine

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Potassium carbonate (K₂CO₃) or another suitable base

• Acetonitrile (CH₃CN) or Dimethylformamide (DMF) as solvent

• Standard laboratory glassware and work-up reagents

Procedure:

• To a solution of 1-phenylpiperazine (1.0 eq) in acetonitrile, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 10-15 minutes.

• Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated product.

N-Arylation

N-arylation, often achieved through Buchwald-Hartwig amination, is a powerful tool for creating complex N-arylpiperazine derivatives.

• 1-Phenylpiperazine: Can undergo N-arylation at the N4 position under standard Buchwald-Hartwig conditions. Arylation at the less reactive N1 position is more difficult and may require specialized catalysts and/or more forcing conditions.

• 1,2-Diphenylpiperazine (Predicted): Similar to N-alkylation, N-arylation will be highly selective for the N4 position. The extreme steric bulk around N1 will likely prevent the formation of the necessary palladium-amine complex for the cross-coupling reaction to occur at that site.

Experimental Protocol: Buchwald-Hartwig N-Arylation of 1-Phenylpiperazine

This protocol provides a general method for the palladium-catalyzed N-arylation of 1-phenylpiperazine at the N4 position.

Materials:

• 1-Phenylpiperazine

• Aryl halide (e.g., 4-bromotoluene)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., BINAP, Xantphos)

• Base (e.g., sodium tert-butoxide, cesium carbonate)

• Anhydrous toluene or dioxane as solvent

• Inert atmosphere (Nitrogen or Argon)

• Schlenk flask or similar reaction vessel

Procedure:

• To a Schlenk flask under an inert atmosphere, add the aryl halide (1.0 eq), palladium catalyst (e.g., 1-5 mol%), and ligand (e.g., 1-5 mol%).

• Add the base (1.4 eq) and 1-phenylpiperazine (1.2 eq).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Acylation

Acylation with acyl chlorides or anhydrides is a common method for introducing amide functionalities.

• 1-Phenylpiperazine: Reacts readily at the N4 position to form the corresponding amide. Acylation at N1 is less favorable due to the reduced nucleophilicity of the nitrogen.

• 1,2-Diphenylpiperazine (Predicted): Acylation will be highly regioselective for the N4 position. The steric hindrance at N1 will likely prevent acylation at this site, even with highly reactive acylating agents.

Visualization of Reactivity Differences

The following diagrams illustrate the key structural differences and their impact on reactivity.

Caption: Steric and electronic factors governing the differential reactivity of 1-phenylpiperazine and 1,2-diphenylpiperazine.

Conclusion and Future Outlook

This guide highlights the critical role of substitution patterns in dictating the reactivity of phenylpiperazine derivatives. While 1-phenylpiperazine offers two potential sites for functionalization, the N4 position is overwhelmingly favored due to its higher nucleophilicity and lower steric hindrance. In contrast, the reactivity of 1,2-diphenylpiperazine is predicted to be almost exclusively confined to the N4 position, with the N1 nitrogen rendered largely unreactive by the severe steric congestion imposed by the adjacent phenyl group.

These insights are crucial for synthetic chemists designing novel molecules based on the piperazine scaffold. For reactions involving 1,2-diphenylpiperazine, the focus should be on exploiting the reactivity of the N4 nitrogen. Future experimental studies are needed to quantitatively validate these predictions and to explore potential catalytic systems that might overcome the steric hindrance at the N1 position of 1,2-diphenylpiperazine, thereby unlocking new avenues for synthetic diversification.

References

Sources

• 1. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activity of N-Phenylpiperazine Derivatives Against Bacterial and Fungal Pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Distance Effects of Phenylpiperazine-Containing Methacrylic Polymers on Optical and Structural Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-Phenylpiperazine | C10H14N2 | CID 7096 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Binding Affinity Guide: Regioisomeric Phenylpiperazines

Focus: Chlorophenylpiperazine (CPP) Isomers

Executive Summary

This guide provides a technical analysis of the binding affinity profiles of phenylpiperazine isomers, specifically focusing on the chlorophenylpiperazine (CPP) series: ortho-CPP (o-CPP), meta-CPP (m-CPP), and para-CPP (p-CPP).

Phenylpiperazines are privileged pharmacophores in medicinal chemistry, serving as the core scaffold for numerous serotonin (5-HT) and dopamine (D) receptor ligands (e.g., Trazodone, Aripiprazole). The regio-position of the substituent on the phenyl ring is the critical determinant of selectivity and intrinsic activity.

Key Findings:

• m-CPP is the most pharmacologically significant isomer, exhibiting high affinity and agonist activity at 5-HT2C receptors.

• o-CPP typically displays reduced affinity for 5-HT2 receptors due to steric hindrance preventing optimal helix docking, though it retains affinity for 5-HT1A.

• p-CPP often acts as a non-selective serotonin releasing agent or broad-spectrum ligand with lower receptor subtype selectivity than the meta isomer.

Mechanistic Analysis: The "Isomer Effect"

The binding affinity differences between o-, m-, and p-isomers are not random; they are driven by specific molecular interactions within the G-Protein Coupled Receptor (GPCR) binding pocket.

Steric Hindrance & Ortho-Substitution

The ortho position (2-position) introduces a substituent immediately adjacent to the piperazine attachment point.

• Mechanism: This creates a high rotational energy barrier, forcing the phenyl ring and piperazine ring to adopt a twisted conformation (non-coplanar).

• Consequence: While this twist can aid in dopamine D2 receptor binding (which tolerates bulk), it often clashes with the tight hydrophobic cleft of the 5-HT2A/2C receptors, significantly lowering affinity compared to the meta isomer.

The "Meta" Sweet Spot (5-HT2 Selectivity)

The meta position (3-position) aligns the substituent (e.g., Chlorine) with a specific hydrophobic pocket formed by transmembrane helices (TM) 3, 5, and 6.

• Mechanism: The chlorine atom at the meta position engages in favorable hydrophobic or Van der Waals interactions with residues (often Phenylalanine or Tryptophan) deep in the binding pocket.

• Consequence: m-CPP exhibits nanomolar (

  nM) affinity for 5-HT2C.[1]

Para-Substitution and Extension

The para position (4-position) extends the molecule's length along the primary axis.

• Mechanism: This often pushes the substituent towards the extracellular loop regions.

• Consequence: While p-CPP binds to serotonin transporters (SERT) and acts as a releasing agent, it lacks the specific "lock-and-key" fit for the 5-HT2C agonist pocket that m-CPP possesses.

Comparative Data: Binding Affinity ( )[1][2][3][4][5]

The following data summarizes the inhibition constants (

) derived from radioligand binding assays. Lower values indicate higher affinity.

Table 1: Comparative

Values (nM) for CPP Isomers

Receptor Target	Ligand	m-CPP (Meta)	o-CPP (Ortho)	p-CPP (Para)	Selectivity Insight
5-HT2C	Agonist	3.4 - 10 nM	> 100 nM	~50 - 80 nM	m-CPP is highly selective for 5-HT2C over 2A/2B compared to isomers.
5-HT2A	Mixed	20 - 50 nM	> 500 nM	~100 nM	Meta substitution favors 5-HT2 binding; Ortho sterics abolish it.
5-HT1A	Partial Agonist	40 - 80 nM	~50 nM	~100 nM	5-HT1A is more tolerant of ortho substitution than 5-HT2 subclasses.
D2 (Dopamine)	Antagonist	> 500 nM	~100 - 300 nM	> 1000 nM	Ortho substitution can sometimes enhance D2 affinity relative to 5-HT affinity.

Note: Values represent aggregated ranges from standard membrane preparations (rat cortex/choroid plexus) using [3H]-Mesulergine (5-HT2C) and [3H]-Ketanserin (5-HT2A).

Visualization: SAR & Workflow

Structure-Activity Relationship (SAR) Logic

The following diagram illustrates the decision tree for selecting a phenylpiperazine isomer based on the desired pharmacological target.

Figure 1: SAR decision tree illustrating how regio-positioning dictates receptor selectivity profiles.

Experimental Protocol: Radioligand Binding Assay

To experimentally verify the comparative affinities listed above, use the following self-validating protocol. This workflow is designed for 5-HT2C affinity determination using membrane preparations.

Reagents & Preparation

• Source Tissue: Rat Choroid Plexus (highly enriched in 5-HT2C) or HEK-293 cells stably expressing human 5-HT2C.

• Radioligand:

  -Mesulergine (Antagonist) or -DOI (Agonist). Note: Mesulergine is preferred for general affinity screening.

• Assay Buffer: 50 mM Tris-HCl, 10 mM

  , 1 mM EDTA, pH 7.4.

• Non-Specific Control: 10

  Mianserin or Methysergide (to define non-specific binding).

Step-by-Step Workflow

• Membrane Preparation (Homogenization):

  • Thaw tissue/cells on ice.

  • Homogenize in cold Assay Buffer using a Polytron (bursts of 10s).

  • Centrifuge at 30,000

    for 20 mins at 4°C.

  • Discard supernatant (removes endogenous serotonin). Resuspend pellet.[2] Repeat wash 2x.

  • Why: Endogenous 5-HT interferes with competitive binding, artificially inflating

    .

• Incubation (Equilibrium Binding):

  • Prepare 96-well plates.

  • Total Binding: Membrane + Radioligand (

    ).

  • Non-Specific Binding (NSB): Membrane + Radioligand + Excess Cold Inhibitor (

    ).

  • Experimental: Membrane + Radioligand + Test Isomer (o-, m-, or p-CPP) at varying concentrations (

    to ).

  • Incubate at 37°C for 60 minutes.

• Termination (Filtration):

  • Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce binding to the filter itself).

  • Wash 3x with ice-cold buffer.

• Quantification:

  • Add liquid scintillation cocktail.

  • Count Radioactivity (CPM) in a beta-counter.

Data Calculation (Self-Validation)

Calculate Specific Binding for every point:

Determine

from the displacement curve, then convert to using the Cheng-Prusoff Equation :

• = Concentration of Radioligand used.[3]
• = Dissociation constant of the Radioligand (determined previously via Saturation Binding).

Assay Workflow Diagram

Figure 2: Workflow for high-throughput radioligand binding validation.

References

• Glennon, R. A. (1987). Central serotonin receptors as targets for drug research.[3][4][5][6] Journal of Medicinal Chemistry.

• Hoyer, D., et al. (1994). International Union of Pharmacology classification of receptors for 5-hydroxytryptamine (Serotonin). Pharmacological Reviews.

• Kahn, R. S., & Wetzler, S. (1991). m-Chlorophenylpiperazine as a probe of serotonin function.[1][7][8][9] Biological Psychiatry.

• PDSP (Psychoactive Drug Screening Program). Ki Database. (Protocol Reference).

• Roth, B. L., et al. (2000). The 5-HT2C Receptor Agonist meta-Chlorophenylpiperazine (mCPP) Binds to Serotonin Transporter Sites in Human Brain.[7] Neuropsychopharmacology.

Sources

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• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. mdpi.com [mdpi.com]
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• 8. Effects of m-chlorophenylpiperazine on receptor binding and brain metabolism of monoamines in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The role of the 5-HT2A and 5-HT2C receptors in the stimulus effects of m-chlorophenylpiperazine - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 1,2-Diphenylpiperazine: A Senior Application Scientist's Guide

For researchers and professionals in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the critical responsibility of ensuring laboratory safety and environmental stewardship. This guide provides a comprehensive, procedural framework for the proper disposal of 1,2-Diphenylpiperazine, a compound for which specific disposal literature is sparse. By leveraging data from structurally analogous compounds and adhering to established principles of hazardous waste management, we can construct a self-validating system for its safe handling and disposal.

The Precautionary Principle: Hazard Identification and Characterization

Due to the limited availability of a specific Safety Data Sheet (SDS) for 1,2-Diphenylpiperazine, our initial step is to extrapolate potential hazards from closely related structures, such as 1-Phenylpiperazine and the parent compound, Piperazine. This approach, rooted in established chemical principles, allows us to anticipate and mitigate risks effectively.

Based on available data for these analogs, 1,2-Diphenylpiperazine should be treated as a hazardous substance. The primary concerns are its potential for acute toxicity if swallowed or in contact with skin, and its corrosive nature, which can cause severe skin burns and eye damage.[1][2]

Table 1: Anticipated Hazard Classification for 1,2-Diphenylpiperazine

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	Toxic if swallowed[1][2]
Acute Toxicity, Dermal	Category 2/3	Fatal or Toxic in contact with skin[1][2]
Skin Corrosion/Irritation	Category 1B/1C	Causes severe skin burns and eye damage[1][2]
Serious Eye Damage	Category 1	Causes serious eye damage[2]
Respiratory Sensitization	-	May cause allergy or asthma symptoms or breathing difficulties if inhaled[3][4]
Skin Sensitization	-	May cause an allergic skin reaction[4][5]

This classification is inferred from structurally similar compounds and should be considered provisional. All handling and disposal should proceed under the assumption that the compound is hazardous.

Armoring for Safety: Personal Protective Equipment (PPE)

Given the anticipated hazards, particularly its corrosive nature and high acute toxicity, a robust selection of Personal Protective Equipment (PPE) is non-negotiable. The goal is to create a complete barrier, preventing any contact with the substance.

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting chemical safety goggles and a face shield (minimum 8-inch).[1]	Protects against splashes and potential vapors, preventing severe eye damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected before use.[1]	Prevents dermal absorption, which can be toxic or fatal. Proper removal technique is crucial to avoid contamination.[1]
Body Protection	A complete chemical-resistant suit and apron.[1]	Provides a full barrier against skin contact, which can cause severe burns.[1]
Respiratory Protection	A NIOSH-approved respirator is necessary if handling fine powders, if there is a risk of aerosolization, or in case of inadequate ventilation.[6]	Protects against inhalation, which can cause respiratory tract irritation and sensitization.[3][5]

All handling of 1,2-Diphenylpiperazine, especially during disposal procedures, should be conducted within a certified chemical fume hood to minimize inhalation exposure.[5][7]

The Disposal Workflow: From Segregation to Final Disposition

Proper disposal is a multi-step process that begins the moment the chemical is deemed waste. The primary directive is to ensure that all waste is handled in accordance with local, state, and federal regulations.[3][8] The most reliable method for achieving compliance is to engage a licensed professional waste disposal service.[5][9]

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. nj.gov [nj.gov]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. mmbio.byu.edu [mmbio.byu.edu]
• 7. fishersci.com [fishersci.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. benchchem.com [benchchem.com]